Cas no 1251545-70-6 (N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide
• CAS No: 1251545-70-6
• MF: C₂₃H₂₄N₄O₄
• MW: 420.461065292358
• CID: 5396452
• Update Time: 2025-05-23

N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-4-(3-morpholin-4-ylpyrazin-2-yl)oxybenzamide
• N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

• Inchi： 1S/C23H24N4O4/c1-29-19-6-2-17(3-7-19)16-26-22(28)18-4-8-20(9-5-18)31-23-21(24-10-11-25-23)27-12-14-30-15-13-27/h2-11H,12-16H2,1H3,(H,26,28)
• InChI Key： UCOXHVDGDSXBPC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)C1=CC=C(OC2=NC=CN=C2N2CCOCC2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide

N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS No. 1251545-70-6): A Comprehensive Overview

N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide (CAS No. 1251545-70-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide and features a unique combination of functional groups, including a methoxyphenyl moiety, a morpholinyl substituent, and a pyrazine ring. These structural elements contribute to its potential therapeutic applications and have been the subject of numerous studies.

The methoxyphenyl group in the compound is known for its ability to modulate biological activity by influencing the compound's lipophilicity and receptor binding properties. This group is commonly found in various pharmaceuticals, particularly those targeting central nervous system disorders. The presence of the methoxyphenyl moiety in N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide suggests that it may have similar pharmacological effects, making it a promising candidate for further investigation.

The morpholinyl substituent is another key feature of this compound. Morpholine is a heterocyclic amine that is widely used in the synthesis of pharmaceuticals due to its ability to enhance solubility and bioavailability. In N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide, the morpholinyl group is attached to a pyrazine ring, which further enhances its potential as a therapeutic agent. Pyrazine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

Recent studies have explored the potential therapeutic applications of N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antiviral activity. Preliminary studies have indicated that N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide exhibits potent antiviral effects against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with viral RNA synthesis. This makes it a promising candidate for further development as an antiviral drug.

In addition to its anti-inflammatory and antiviral properties, N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-yl)pyrazin-2-yl]oxy}benzamide has also been investigated for its potential anticancer activity. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism behind this effect is thought to involve the modulation of signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT pathway.

The pharmacokinetic properties of N-[(4-methoxyphenyl)methyl]-4-{[3-(morpholin-4-y l)pyrazin - 2 - yl ] oxy } benz amide have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for its potential use as an orally administered therapeutic agent.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of N - [ ( 4 - meth oxy phen yl ) methyl ] - 4 - { [ 3 - ( morph olin - 4 - yl ) pyra zin - 2 - yl ] oxy } benz amide . Clinical trials are currently underway to evaluate its effectiveness in treating various diseases. These trials will provide valuable insights into the compound's safety profile and optimal dosing regimens.

In conclusion, N - [ ( 4 - meth oxy phen yl ) methyl ] - 4 - { [ 3 - ( morph olin - 4 - yl ) pyra zin - 2 - yl ] oxy } benz amide (CAS No. 1251545 - 70 - 6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups, including the meth oxy phen yl moiety and mor pho lin yl substituent, contributes to its diverse biological activities. Ongoing research continues to uncover new applications for this compound, making it an exciting area of study for scientists and researchers alike.